Cas no 68675-73-0 (1,3-trimethylene thymine cyclic tetramer)

• Product name: 1,3-trimethylene thymine cyclic tetramer
• CAS No: 68675-73-0
• MF: C₃₂H₄₀N₈O₈
• MW: 664.7088
• CID: 971802
• PubChem ID: 194283

1,3-trimethylene thymine cyclic tetramer Chemical and Physical Properties

Names and Identifiers

• 1,3-trimethylene thymine cyclic tetramer
• 7,15,23,31-tetramethyl-1,5,9,13,17,21,25,29-octaazapentacyclo[27.3.1.15,9.113,17.121,25]hexatriaconta-7,14,23,30-tetraene-6,16,22,32,33,34,35,36-octone
• 1,5,9,13,17,21,25,29-Octaazapentacyclo(27.3.1.15,9.113,17.121,25)hexatriaconta-7,14,23,30-tetraene-6,16,22,32,33,34,35,36-octone, 7,15,23,31-tetramethyl-
• 1,3-Ttct
• DTXSID70218817
• 68675-73-0

• Inchi： InChI=1S/C32H40N8O8/c1-21-17-33-9-5-10-34-18-22(2)27(43)39(30(34)46)15-8-16-40-28(44)24(4)20-36(32(40)48)12-6-11-35-19-23(3)26(42)38(31(35)47)14-7-13-37(25(21)41)29(33)45/h17-20H,5-16H2,1-4H3
• InChI Key： ZKCMPSNOGVCLMX-UHFFFAOYSA-N
• SMILES： CC1=CN2CCCN3C=C(C(=O)N(C3=O)CCCN4C(=O)C(=CN(C4=O)CCCN5C=C(C(=O)N(C5=O)CCCN(C1=O)C2=O)C)C)C

Computed Properties

• Exact Mass: 664.2972
• Monoisotopic Mass: 664.297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 0
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 791.9°C at 760 mmHg
• Flash Point: 326.1°C
• Refractive Index: 1.675
• PSA: 162.48